Cas no 2764019-10-3 (rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2764019-10-3
• MF: C₁₉H₁₈FNO₄
• MW: 343.348928928375
• CID: 5989072
• PubChem ID: 165984967
• Update Time: 2025-06-27

rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid
• EN300-37343596
• 2764019-10-3

• Inchi： 1S/C19H18FNO4/c20-19(17(22)23)13-21(11-16(19)15-9-5-2-6-10-15)18(24)25-12-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,22,23)/t16-,19+/m0/s1
• InChI Key： QJKJHUAILCGFNN-QFBILLFUSA-N
• SMILES： F[C@]1(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 343.12198622g/mol
• Monoisotopic Mass: 343.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid (CAS No. 2764019-10-3)

Rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid (CAS No. 2764019-10-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a fluoro-substituted pyrrolidine ring, a benzyl carbamate group, and a phenyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid is defined by its racemic nature, indicating the presence of both enantiomers. The racemic mixture can be separated into its enantiomeric forms using chiral chromatography techniques, which is crucial for understanding the specific biological activities of each enantiomer. The presence of the fluoro group and the phenyl substituent imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological interactions.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluoro-substituted pyrrolidine ring in rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid is particularly noteworthy in this context. Fluorine atoms can modulate the lipophilicity and hydrogen bonding capabilities of molecules, which can significantly impact their binding affinities to biological targets.

The benzyl carbamate group in rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid serves as a protecting group for the carboxylic acid moiety. This functional group can be selectively removed under mild conditions, allowing for the synthesis of various derivatives with different functional groups at the carboxylic acid position. This versatility makes the compound an attractive starting material for the development of novel drug candidates.

The phenyl substituent on the pyrrolidine ring contributes to the overall hydrophobicity of the molecule, which can influence its cellular uptake and distribution. Phenyl groups are commonly found in many bioactive compounds due to their ability to form π-stacking interactions with aromatic residues in protein binding sites. This feature can enhance the binding affinity and selectivity of the compound towards specific targets.

Recent studies have explored the potential therapeutic applications of rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid. One area of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug discovery. The unique structural features of this compound make it a promising candidate for modulating GPCR activity, potentially leading to new treatments for diseases such as neurological disorders, cardiovascular diseases, and cancer.

In addition to GPCR modulation, rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid has shown potential as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibitors are crucial for developing drugs that target metabolic disorders such as diabetes and obesity. The ability to selectively inhibit these enzymes without affecting other biological processes is essential for minimizing side effects and improving therapeutic outcomes.

The synthesis of rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the pyrrolidine ring through cyclization reactions, introduction of the fluoro group via fluorination methods, and attachment of the benzyl carbamate and phenyl substituents through coupling reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid may not yet be available, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. Additionally, preliminary data suggest that it has potent activity against relevant biological targets.

The future prospects for rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its therapeutic potential while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with a focus on developing novel formulations and delivery systems that can improve patient outcomes.

In conclusion, rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid (CAS No. 2764019-10-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to significant medical breakthroughs in the near future.